Cas no 2172622-22-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2172622-22-7
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 6385981
• PubChem ID: 165580711
• Update Time: 2025-07-09

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
• 2172622-22-7
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-1527713

• Inchi： 1S/C25H24N2O5/c28-22(27-14-16-12-25(27,13-16)23(29)30)10-5-11-26-24(31)32-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-10,16,21H,11-15H2,(H,26,31)(H,29,30)/b10-5+
• InChI Key： AQKKMOLJSDNDOY-BJMVGYQFSA-N
• SMILES： OC(C12CC(CN1C(/C=C/CNC(=O)OCC1C3C=CC=CC=3C3C=CC=CC1=3)=O)C2)=O

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid

Comprehensive Analysis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2172622-22-7)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2172622-22-7) has emerged as a compound of significant interest. This molecule, characterized by its unique azabicyclo[2.1.1]hexane scaffold and Fmoc-protected amino group, is widely utilized in the synthesis of peptide-based therapeutics and drug discovery. Researchers are increasingly focusing on its applications in targeted drug delivery and bioorthogonal chemistry, aligning with current trends in precision medicine.

The structural complexity of CAS No. 2172622-22-7 makes it a valuable building block for peptide modification and conjugation strategies. Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. As the demand for next-generation biologics grows, this compound addresses key challenges in peptide stability and bioavailability—topics frequently searched in academic and industrial databases. Notably, its azabicyclo[2.1.1]hexane core enhances metabolic resistance, a feature highly sought after in GPCR-targeting drugs and cyclic peptide design.

Recent studies highlight the role of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid in advancing ADC (Antibody-Drug Conjugate) technology, a hot topic in oncology research. Its but-2-enoyl linker facilitates stable payload attachment, addressing common issues like premature drug release. Furthermore, its application in PROTACs (Proteolysis-Targeting Chimeras) has sparked discussions in degradation therapeutics forums, reflecting its versatility in chemical biology tool development.

From a synthetic perspective, the compound’s CAS No. 2172622-22-7 is often associated with queries about unnatural amino acid incorporation and ring-strained systems. Its 2-azabicyclo[2.1.1]hexane moiety is particularly notable for inducing conformational constraints, a strategy trending in peptide macrocyclization studies. This aligns with Google Scholar’s rising search terms like "peptide rigidity" and "conformational control in drug design". Additionally, its Fmoc-protected amine functionality ensures seamless integration into automated synthesis workflows, a critical factor for labs adopting high-throughput screening platforms.

Quality control of CAS No. 2172622-22-7 remains a focal point, with HPLC and LC-MS being the gold-standard analytical methods. The compound’s stability under photolytic conditions and oxidative stress is frequently evaluated, addressing industry concerns about peptide shelf-life. As regulatory agencies emphasize ICH Q3D guidelines for elemental impurities, suppliers of this compound now provide detailed heavy metal testing reports—a practice increasingly demanded in GMP-compliant synthesis.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid represents a nexus of innovation in peptide therapeutics and bioconjugation chemistry. Its multifaceted applications—from ADCs to PROTACs—position it as a critical reagent in the era of targeted molecular interventions. As research continues to explore its potential, this compound will likely remain a staple in the toolkit of medicinal chemists and bioconjugation experts worldwide.